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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)-1-naphthol

Cat. No.: B213142 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of 4-(4-Nitrophenylazo)-1-naphthol, a significant azo dye also

known as Para Red, Pigment Red 1, and Magneson II. This document is intended for

researchers, scientists, and professionals in drug development and related fields.

Molecular Structure and Properties
4-(4-Nitrophenylazo)-1-naphthol is an organic compound characterized by a naphthol group

azo-linked to a nitrophenyl group. This structure is responsible for its intense color and its utility

as a dye and analytical reagent.

Chemical Structure:

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 4-[(4-nitrophenyl)diazenyl]naphthalen-1-ol[1]

Common Names
Para Red, Pigment Red 1, Magneson II, C.I.

12070[2][3]

CAS Number 5290-62-0[1][4]

Molecular Formula C₁₆H₁₁N₃O₃[3][4][5]

Molecular Weight 293.28 g/mol [1][5]

InChI Key MDLLSWJQIIAUQU-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties

Property Value Source

Appearance Red or brown powder/crystals [6]

Melting Point 248-252 °C [3][4]

277-280 °C (decomposition) [7]

270 °C (decomposition) [8]

Solubility

Insoluble in water and

ethanol[3][4]. Soluble in

organic solvents like DMSO

(slightly, heated) and acetone.

[9]

[3][4][9]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.[8][9]

[8][9]

Spectroscopic Data
Spectroscopic techniques are crucial for the structural elucidation and characterization of 4-(4-
Nitrophenylazo)-1-naphthol.
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UV-Visible Spectroscopy: The electronic absorption spectrum of this azo dye is characterized

by strong absorption bands in the visible region, which are sensitive to the solvent and pH.

These bands arise from π → π* electronic transitions within the conjugated azo system.[1] UV-

Visible spectroscopy is a key tool for studying the tautomeric equilibrium between the azo and

hydrazone forms of the molecule.[1]

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional groups

present in the molecule. Key characteristic peaks include those for the O-H stretch of the

hydroxyl group, N=N stretching of the azo group, and C-N and C=C stretching of the aromatic

rings, as well as the symmetric and asymmetric stretches of the nitro group. Experimental IR

spectra are available in the NIST Chemistry WebBook.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to

determine the detailed molecular structure. The chemical shifts in the ¹H NMR spectrum reveal

the arrangement of protons on the nitrophenyl and naphthol rings.[1] ¹³C NMR provides

information about the carbon skeleton of the molecule.[1]

Mass Spectrometry (MS): Mass spectrometry is employed to confirm the molecular weight and

to study the fragmentation patterns of the molecule.[1] Electron ionization mass spectra are

available in the NIST Chemistry WebBook.[5]

Experimental Protocols
Synthesis of 4-(4-Nitrophenylazo)-1-naphthol (Para Red)
The synthesis is a classic example of an azo coupling reaction, which involves two main

stages: diazotization of an aromatic amine and the subsequent coupling with an activated

aromatic compound.

Experimental Workflow for Synthesis:
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Diazotization

Azo Coupling Work-up

4-Nitroaniline Cool to 0-5 °C
Dissolve in

HCl (aq) NaNO₂ (aq)

step2

Add slowly

4-Nitrobenzenediazonium
chloride solution

4-(4-Nitrophenylazo)-1-naphthol
(Precipitate)

Add to
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1-Naphthol

step3

Dissolve in

NaOH (aq) 1-Naphthoxide solution Vacuum Filtration Wash with water Dry Pure Para Red

Click to download full resolution via product page

Caption: Synthesis workflow of 4-(4-Nitrophenylazo)-1-naphthol.

Detailed Methodology:

This protocol is adapted from typical laboratory procedures for the synthesis of azo dyes.

Materials:

4-Nitroaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

1-Naphthol (α-Naphthol)

Sodium Hydroxide (NaOH)
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Distilled water

Ice

Procedure:

Part 1: Preparation of the Diazonium Salt Solution

In a 100 mL beaker, dissolve 1.38 g of 4-nitroaniline in 25 mL of 2 M hydrochloric acid,

warming gently if necessary.

Cool the solution to 0-5 °C in an ice bath. The hydrochloride salt of the amine may

precipitate.

In a separate beaker, dissolve 0.7 g of sodium nitrite in 5 mL of distilled water and cool the

solution in the ice bath.

Slowly add the cold sodium nitrite solution dropwise to the cold 4-nitroaniline solution with

constant stirring, ensuring the temperature remains below 5 °C. The formation of a clear

solution of the diazonium salt should be observed.

Part 2: Preparation of the Coupling Solution

In a 250 mL beaker, dissolve 1.44 g of 1-naphthol in 20 mL of 2 M sodium hydroxide solution.

Cool this solution to 5 °C in an ice bath.

Part 3: Azo Coupling

Slowly add the cold diazonium salt solution to the cold 1-naphthol solution with vigorous

stirring.

A deep red precipitate of 4-(4-Nitrophenylazo)-1-naphthol will form immediately.

Continue stirring the mixture in the ice bath for 30 minutes to ensure the completion of the

reaction.

Part 4: Isolation and Purification
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Collect the red precipitate by vacuum filtration using a Büchner funnel.

Wash the solid product on the filter paper with several portions of cold distilled water until the

filtrate is neutral.

Dry the product in a desiccator or a low-temperature oven.

The purity of the product can be assessed by its melting point and thin-layer

chromatography.

Qualitative and Quantitative Determination of
Magnesium
4-(4-Nitrophenylazo)-1-naphthol, under the name Magneson II, is used as a colorimetric

reagent for the detection and quantification of magnesium ions.[8] In an alkaline solution, it

forms a blue-colored complex (a "lake") with magnesium ions.[8]

Experimental Workflow for Magnesium Determination:
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Qualitative Analysis

Quantitative Analysis

Test Solution

MixMagneson II Reagent

NaOH (to make alkaline)

Observe Color Change

Blue Precipitate:
Mg²⁺ present

If

No Change:
Mg²⁺ absent

Else

Sample Solution

MixMagneson II Reagent

NaOH (adjust pH)

Measure Absorbance
at ~530 nm

Concentration of Mg²⁺

Standard Curve Compare with

Click to download full resolution via product page

Caption: Workflow for the determination of magnesium using Magneson II.

Detailed Methodology for Qualitative Analysis:

Place a few drops of the sample solution on a spot plate or in a test tube.

Add a few drops of an alkaline solution of Magneson II reagent.

The formation of a blue precipitate indicates the presence of magnesium ions.
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Detailed Methodology for Quantitative (Spectrophotometric) Analysis:

Preparation of Standard Solutions: Prepare a series of standard solutions with known

concentrations of magnesium ions.

Sample Preparation: Prepare the unknown sample solution, ensuring it is within the

detection range of the method.

Color Development: To a specific volume of each standard and the unknown sample

solution, add a fixed volume of the Magneson II reagent and an alkaline buffer (e.g., sodium

hydroxide) to maintain a constant high pH.

Spectrophotometric Measurement: After a set time for color development, measure the

absorbance of each solution at the wavelength of maximum absorbance for the magnesium-

Magneson II complex (typically around 530 nm).

Calibration Curve: Plot a calibration curve of absorbance versus the concentration of the

magnesium standard solutions.

Determination of Unknown Concentration: Determine the concentration of magnesium in the

unknown sample by interpolating its absorbance on the calibration curve.

Applications
Dye and Pigment Industry: As Pigment Red 1, it has been used for dyeing cellulose fabrics,

in printing inks, and for metal finishes.[2][3] However, its use in textiles is limited due to its

poor wash and light fastness.[3]

Analytical Chemistry: As Magneson II, it is a widely used reagent for the qualitative and

quantitative determination of magnesium.[8]

Coordination Chemistry: The molecule acts as a ligand, forming stable complexes with

various metal ions, which is the basis for its use in analytical chemistry.[1]

Biological Staining: It has found some use in histological staining.[3]

Safety and Handling
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4-(4-Nitrophenylazo)-1-naphthol is considered a hazardous substance. It is irritating to the

eyes, respiratory system, and skin.[9] It is a suspected carcinogen and is not approved for use

in food.[4] Appropriate personal protective equipment (PPE), such as gloves, safety glasses,

and a lab coat, should be worn when handling this chemical. All work should be conducted in a

well-ventilated area or a fume hood.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for professional scientific or medical advice. Always consult the relevant Safety

Data Sheet (SDS) before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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